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oxopiperidine-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-oxopiperidine-3-carboxylate is a heterocyclic organic compound belonging to the

piperidine class. Piperidines are significant structural motifs in a vast array of natural products

and synthetic pharmaceuticals, exhibiting a wide range of biological activities. This technical

guide provides a comprehensive overview of the chemical structure, nomenclature, and

available data for Methyl 2-oxopiperidine-3-carboxylate, serving as a valuable resource for

researchers in medicinal chemistry and drug development. Due to the limited availability of

specific experimental data for the methyl ester, this guide also includes comparative data for its

close analog, Ethyl 2-oxopiperidine-3-carboxylate, to provide a more complete technical

context.

Chemical Structure and Nomenclature
The chemical structure and nomenclature of Methyl 2-oxopiperidine-3-carboxylate are

fundamental to its identity and reactivity.

Chemical Structure:
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The structure consists of a six-membered piperidine ring with an oxo group at the 2-position

and a methyl carboxylate group at the 3-position.

Nomenclature:

Systematic IUPAC Name: Methyl 2-oxopiperidine-3-carboxylate

CAS Number: 106118-94-9[1][2][3][4]

The structure of the parent compound, 2-Oxopiperidine-3-carboxylic acid, is also provided for

reference.[1]

Structural Relationship Diagram

Structural Relationship of 2-Oxopiperidine-3-carboxylate Derivatives
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Caption: Relationship between the parent acid and its methyl and ethyl esters.

Physicochemical Properties
Quantitative data for Methyl 2-oxopiperidine-3-carboxylate is limited. The following table

summarizes the available data for the methyl ester and provides a more comprehensive

dataset for the analogous ethyl ester for comparison.
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Property
Methyl 2-oxopiperidine-3-
carboxylate

Ethyl 2-oxopiperidine-3-
carboxylate

Molecular Formula C₇H₁₁NO₃ C₈H₁₃NO₃[5]

Molecular Weight 157.17 g/mol [2] 171.19 g/mol [5]

CAS Number 106118-94-9[1][2][3][4] 3731-16-6[5]

Appearance Not specified
White to off-white crystalline

powder[5]

Melting Point Not specified 80-82 °C[5]

Boiling Point Not specified 326 °C at 760 mmHg[5]

Density Not specified 1.118 g/cm³[5]

Flash Point Not specified 150.9 °C[5]

InChI Key Not specified
DUMNOWYWTAYLJN-

UHFFFAOYSA-N[5]

SMILES COC(=O)C1CCCC(=O)N1 CCOC(=O)C1CCCC(=O)N1[5]

Synthesis
A detailed experimental protocol for the synthesis of Methyl 2-oxopiperidine-3-carboxylate is

not readily available in the public domain. However, a general synthetic approach involves the

esterification of 2-oxopiperidine-3-carboxylic acid with methanol, typically in the presence of an

acid catalyst.

General Synthetic Workflow
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Generalized Synthesis of Methyl 2-oxopiperidine-3-carboxylate
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Caption: A generalized workflow for the synthesis of the target compound.
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Biological Activity
There is currently no specific information available in the scientific literature regarding the

biological activity or signaling pathways of Methyl 2-oxopiperidine-3-carboxylate. However,

the piperidine scaffold is a well-established pharmacophore present in numerous biologically

active molecules.[6] Derivatives of piperidine have shown a wide range of activities, including

but not limited to, antimicrobial and antidepressant effects.[7][8] Further research is required to

elucidate the specific biological profile of Methyl 2-oxopiperidine-3-carboxylate.

Safety and Handling
Specific toxicity data for Methyl 2-oxopiperidine-3-carboxylate is not available. For the parent

compound, 2-Oxopiperidine-3-carboxylic acid, the GHS hazard statements indicate that it

causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[1] It is recommended to handle Methyl 2-oxopiperidine-3-carboxylate with the

standard precautions for laboratory chemicals, including the use of personal protective

equipment such as gloves and safety glasses, and to work in a well-ventilated area.

Conclusion
Methyl 2-oxopiperidine-3-carboxylate is a research chemical with limited publicly available

data. This guide has summarized the known information regarding its structure, nomenclature,

and physicochemical properties, supplemented with data from its ethyl ester analog for a more

comprehensive understanding. The provided general synthetic workflow offers a potential route

for its preparation. Future research into the biological activities of this compound could be a

promising area of investigation, given the established importance of the piperidine scaffold in

medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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